Cas no 630121-86-7 (tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate)

tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate structure

630121-86-7 structure

Product Name:tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate

CAS No:630121-86-7

MF:C₁₀H₁₄F₃NO₅S

MW:317.282072544098

MDL:MFCD23135802

CID:1038345

PubChem ID:59648037

Update Time:2025-08-05

tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-2,5-dihydro-1H-pyrrole-1-carboxylate
- tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydro-1H-pyrrole-1-carboxylate
- tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate
- Tert-butyl3-(trifluoromethylsulfonyloxy)-2H-pyrrole-1(5H)-carboxylate
- SY108506
- 1-Boc-3-[[(trifluoromethyl)sulfonyl]oxy]-2,5-dihydropyrrole
- tert-Butyl3-(((trifluoromethyl)sulfonyl)oxy)-2,5-dihydro-1H-pyrrole-1-carboxylate
- CS-W006777
- AKOS016001937
- tert-Butyl 3-[(trifluoromethanesulfonyl)oxy]-2,5-dihydro-1H-pyrrole-1-carboxylate
- 1-N-Boc-3-(((trifluoromethyl)sulfonyl)oxy)-2,5-dihydro-1H-pyrrole
- Tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole
- 630121-86-7
- TERT-BUTYL 3-(TRIFLUOROMETHYLSULFONYLOXY)-2H-PYRROLE-1(5H)-CARBOXYLATE
- DB-335645
- 3-trifluoromethanesulfonyloxy-2,5-dihydro-pyrrole-1-carboxylic acid tert-butyl ester
- tert-butyl 3-{[(trifluoromethyl)sulfonyl]oxy}-2,5-dihydro-1H-pyrrole-1-carboxylate
- MFCD23135802
- A868271
- SCHEMBL612208
- DTXSID70732588
- AS-32952
- TERT-BUTYL 3-(TRIFLUOROMETHANESULFONYLOXY)-2,5-DIHYDROPYRROLE-1-CARBOXYLATE
- MDL： MFCD23135802
- Inchi： 1S/C10H14F3NO5S/c1-9(2,3)18-8(15)14-5-4-7(6-14)19-20(16,17)10(11,12)13/h4H,5-6H2,1-3H3
- InChI Key： FXWRRWKJFCPRBG-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCN(C(=O)OC(C)(C)C)C1

Computed Properties

Exact Mass: 317.05400
Monoisotopic Mass: 317.05447821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 513
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 81.3Å²

Experimental Properties

PSA: 81.29000
LogP: 3.00590

tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate Pricemore >>

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Fluorochem	221239-250mg	tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-2,5-dihydro-1H-pyrrole-1-carboxylate	630121-86-7	95%	250mg	￡141.00	2022-03-01
Fluorochem	221239-5g	tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-2,5-dihydro-1H-pyrrole-1-carboxylate	630121-86-7	95%	5g	￡1739.00	2022-03-01
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tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate Production Method

tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:630121-86-7)tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate

Order Number:A868271

Stock Status:in Stock

Quantity:250mg/1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:10

Price ($):161.0/296.0/943.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids

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